Cas no 1314987-34-2 (Methyl 2-Amino-5-bromo-4-fluorobenzoate)

• Product Name: Methyl 2-Amino-5-bromo-4-fluorobenzoate
• CAS No: 1314987-34-2
• MF: C₈H₇BrFNO₂
• MW: 248.04908490181
• MDL: MFCD09951812
• CID: 1095678
• PubChem ID: 56777213
• Update Time: 2025-05-20

Methyl 2-Amino-5-bromo-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl2-amino-5-bromo-4-fluorobenzoate
• DTXSID601213589
• CS-0149297
• methyl 2-amino-5-bromo-4-fluorobenzoate
• F11961
• BS-20514
• 1314987-34-2
• AKOS027339746
• Benzoic acid, 2-amino-5-bromo-4-fluoro-, methyl ester
• SY147967
• AMY4857
• DA-12418
• KCEZKHRRFNEJGO-UHFFFAOYSA-N
• MFCD09951812
• EN300-130067
• SCHEMBL14358540
• Methyl 2-Amino-5-bromo-4-fluorobenzoate

• MDL： MFCD09951812
• Inchi： 1S/C8H7BrFNO2/c1-13-8(12)4-2-5(9)6(10)3-7(4)11/h2-3H,11H2,1H3
• InChI Key： KCEZKHRRFNEJGO-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C(=O)OC)C=1)N)F

Computed Properties

• Exact Mass: 246.96442g/mol
• Monoisotopic Mass: 246.96442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.653±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 289.1±35.0 ºC (760 Torr),
• Flash Point: 128.7±25.9 ºC,
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2-Amino-5-bromo-4-fluorobenzoate

Methyl 2-Amino-5-Bromo-4-Fluorobenzoate: A Comprehensive Overview

The compound Methyl 2-Amino-5-Bromo-4-Fluorobenzoate, identified by the CAS number 1314987-34-2, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester functional group, an amino group, and halogen substituents (bromine and fluorine) at specific positions on the aromatic ring. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

The synthesis of Methyl 2-Amino-5-Bromo-4-Fluorobenzoate typically involves multi-step organic synthesis strategies, often utilizing aromatic substitution reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and cost associated with its production. Researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the bromine and fluorine substituents at specific positions on the aromatic ring, ensuring high regioselectivity and purity of the final product.

In terms of chemical properties, Methyl 2-Amino-5-Bromo-4-Fluorobenzoate exhibits interesting behavior due to the electron-withdrawing effects of the amino, bromine, and fluorine groups. These groups influence the molecule's reactivity, solubility, and stability under various conditions. For instance, the amino group can act as a nucleophile in certain reactions, while the halogen substituents can serve as leaving groups or participate in electrophilic aromatic substitution reactions. Recent studies have highlighted its potential as a building block for constructing heterocyclic compounds, which are valuable in pharmaceuticals and agrochemicals.

The application of Methyl 2-Amino-5-Bromo-4-Fluorobenzoate extends beyond traditional chemical synthesis. Its unique electronic properties make it a promising candidate for use in organic electronics. For example, researchers have investigated its role in constructing organic field-effect transistors (OFETs) due to its ability to modulate charge transport properties. The presence of electron-withdrawing groups enhances the molecule's ability to stabilize charges, making it suitable for applications in flexible electronics and sensors.

In addition to its electronic applications, Methyl 2-Amino-5-Bromo-4-Fluorobenzoate has shown potential in drug discovery. Its structure resembles certain pharmacophores found in bioactive compounds, leading to its investigation as a lead molecule for anti-inflammatory and anticancer agents. Recent studies have demonstrated that this compound can inhibit specific enzymes involved in inflammatory pathways, suggesting its potential as a precursor for developing novel therapeutic agents.

The environmental impact of Methyl 2-Amino-5-Bromo-4-Fluorobenzoate has also been a subject of recent research. Scientists are exploring its biodegradation pathways under various environmental conditions to assess its safety for industrial applications. Initial findings indicate that it undergoes rapid microbial degradation under aerobic conditions, reducing concerns about its persistence in the environment.

In conclusion, Methyl 2-Amino-5-Bromo-4-Fluorobenzoate is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.